
Application Notes and Protocols for Histological
Staining of Lipids with Sudan II

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan II

Cat. No.: B1669089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sudan II (C₁₈H₁₆N₂O) is a fat-soluble azo dye belonging to the lysochrome class of stains.[1][2]

It is utilized in histological and cytological applications to demonstrate the presence of neutral

lipids, triglycerides, and some lipoproteins in tissue preparations.[1][2] Its principle of action is

based on its higher solubility in lipids than in its solvent, causing it to preferentially partition into

and color the lipid droplets orange-red.[3] This method is primarily applied to frozen tissue

sections, as the alcohols and clearing agents used in paraffin embedding protocols would

dissolve the lipids.

Quantitative Data
The following table summarizes key quantitative data for Sudan II:
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Property Value Reference(s)

Molecular Formula C₁₈H₁₆N₂O

Molecular Weight 276.33 g/mol

Maximum Absorption (λmax) 493 (420) nm

Appearance Red powder

Melting Point 156–158 °C

Solubility in DMSO 30 mg/mL (108.56 mM)

Experimental Workflow Diagram

Sudan II Staining Experimental Workflow

Tissue Preparation
(Frozen Sectioning, 10-16 µm)

Fixation
(e.g., Formalin-Calcium, 10 min)

Washing
(Distilled Water)

Dehydration (Optional)
(e.g., Propylene Glycol)

Sudan II Staining
(Saturated Solution in 70% Ethanol)

Differentiation
(70% Ethanol)

Washing
(Distilled Water)

Counterstaining (Optional)
(e.g., Hematoxylin)

Washing
(Distilled Water)

Mounting
(Aqueous Mounting Medium)

Sudan II Staining Mechanism

Sudan II in Solvent
(e.g., 70% Ethanol)

Sudan II has higher solubility
in lipids than in the solvent

Tissue Section with Lipids

Sudan II partitions into
the lipid droplets

Lipids appear Orange-Red
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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